1-[1-(2-Bromobenzoyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione

• IUPAC Name: 1-[1-(2-bromobenzoyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• InChI: InChI=1S/C17H17BrF3N3O3/c18-13-4-2-1-3-12(13)15(26)22-7-5-11(6-8-22)23-9-14(25)24(16(23)27)10-17(19,20)21/h1-4,11H,5-10H2
• InChI Key: PWVBEXJAIGCDOU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CC(=O)N(C2=O)CC(F)(F)F)C(=O)C3=CC=CC=C3Br
• Molecular Formula: C17H17BrF3N3O3
• Molecular Weight: 448.2 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a bromobenzoyl group, a piperidinyl group, and an imidazolidinedione group. These groups are common in many pharmaceuticals and biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon atom. The bromobenzoyl group is likely to be electron-withdrawing due to the presence of the bromine atom, while the piperidinyl and imidazolidinedione groups may contribute to the compound’s polarity and potential for hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups and the potential for hydrogen bonding could make it soluble in polar solvents. The bromine atom could also contribute to a relatively high molecular weight.

Scientific Research Applications

Organic Electronics and Conductive Polymers

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Inflammasome Inhibitors

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Bioactive Heterocyclic Compounds

• Application : These compounds have diverse biological and clinical applications. .

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Many drugs work by binding to specific proteins or enzymes in the body, disrupting their normal function. The specific groups in this compound could potentially interact with such targets through a variety of non-covalent interactions.

Future Directions

Future research on this compound could involve exploring its potential biological activity, optimizing its synthesis, and investigating its mechanism of action. This could involve both experimental studies and computational modeling.